Cas no 1691005-02-3 (3-chloro-2-hydrazinylpyridine-4-carbonitrile)

• Product Name: 3-chloro-2-hydrazinylpyridine-4-carbonitrile
• CAS No: 1691005-02-3
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD33528536
• CID: 5245835
• Update Time: 2025-10-29

3-chloro-2-hydrazinylpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 3-chloro-2-hydrazinyl-
• 3-chloro-2-hydrazinylpyridine-4-carbonitrile

• MDL： MFCD33528536
• Inchi： 1S/C6H5ClN4/c7-5-4(3-8)1-2-10-6(5)11-9/h1-2H,9H2,(H,10,11)
• InChI Key： ONQIXBTYXWHOIQ-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=CC(C#N)=C1Cl

Additional information on 3-chloro-2-hydrazinylpyridine-4-carbonitrile

3-Chloro-2-hydrazinylpyridine-4-carbonitrile (CAS No. 1691005-02-3): An Overview of Its Properties and Applications in Medicinal Chemistry

3-Chloro-2-hydrazinylpyridine-4-carbonitrile (CAS No. 1691005-02-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 3-chloro-2-hydrazinylpyridine-4-carbonitrile consists of a pyridine ring with a chlorine atom at the 3-position, a hydrazine group at the 2-position, and a cyano group at the 4-position. The presence of these functional groups imparts distinct chemical reactivity and biological activity to the molecule, making it a valuable scaffold for the development of novel therapeutic agents.

Recent research has highlighted the potential of 3-chloro-2-hydrazinylpyridine-4-carbonitrile as a lead compound in drug discovery. For instance, studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival, such as protein kinases and topoisomerases.

In addition to its antitumor properties, 3-chloro-2-hydrazinylpyridine-4-carbonitrile has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-chloro-2-hydrazinylpyridine-4-carbonitrile is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been reported for the preparation of this compound, including multistep reactions involving chlorination, hydrazination, and cyano group introduction. These synthetic methods provide chemists with the flexibility to modify the structure and optimize its biological properties.

In terms of physicochemical properties, 3-chloro-2-hydrazinylpyridine-4-carbonitrile is a solid at room temperature with a melting point ranging from 175°C to 178°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are advantageous for formulating drug delivery systems and conducting biological assays.

The stability of 3-chloro-2-hydrazinylpyridine-4-carbonitrile under different conditions has also been evaluated. It is stable under standard laboratory conditions but may undergo degradation when exposed to strong acids or bases. Therefore, care should be taken during storage and handling to maintain its integrity.

To further explore the therapeutic potential of 3-chloro-2-hydrazinylpyridine-4-carbonitrile, several derivatives have been synthesized and evaluated for their biological activities. For example, substituting the chlorine atom with other halogens or functional groups has led to compounds with enhanced potency and selectivity. These derivatives are currently being studied in preclinical models to assess their efficacy and safety profiles.

In conclusion, 3-chloro-2-hydrazinylpyridine-4-carbonitrile (CAS No. 1691005-02-3) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure, synthetic accessibility, and favorable physicochemical properties position it as a valuable scaffold for further optimization and exploration in medicinal chemistry research.